Cas no 870606-35-2 (Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester)
870606-35-2 structure
Product Name:Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester
CAS No:870606-35-2
MF:C13H14FNO2
MW:235.254167079926
CID:4268047
PubChem ID:86083509
Update Time:2025-04-24
Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester
- Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester (9CI)
- 1,1-dimethylethyl (3-ethynyl-2-fluorophenyl)carbamate
- 870606-35-2
- DBGUMOVPLSUYCG-UHFFFAOYSA-N
- DTXSID201162259
-
- Inchi: 1S/C13H14FNO2/c1-5-9-7-6-8-10(11(9)14)15-12(16)17-13(2,3)4/h1,6-8H,2-4H3,(H,15,16)
- InChI Key: DBGUMOVPLSUYCG-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=CC=CC(C#C)=C1F
Computed Properties
- Exact Mass: 235.10085685Da
- Monoisotopic Mass: 235.10085685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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